Cas no 2227739-98-0 (rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227739-98-0
• MF: C₁₃H₁₇F₂N
• MW: 225.277590513229
• CID: 6035484
• PubChem ID: 165652963
• Update Time: 2025-10-28

rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine
• EN300-1781478
• rac-[(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropyl]methanamine
• 2227739-98-0

• Inchi： 1S/C13H17F2N/c1-7-4-5-9(14)10(12(7)15)11-8(6-16)13(11,2)3/h4-5,8,11H,6,16H2,1-3H3/t8-,11+/m1/s1
• InChI Key： NMANCQPOVQDZSM-KCJUWKMLSA-N
• SMILES： FC1C(C)=CC=C(C=1[C@@H]1[C@@H](CN)C1(C)C)F

Computed Properties

• Exact Mass: 225.13290587g/mol
• Monoisotopic Mass: 225.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine

Research Briefing on rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227739-98-0)

Recent studies on rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227739-98-0) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique cyclopropylmethanamine structure, has garnered attention for its role in modulating biological targets, particularly in the central nervous system (CNS). The presence of difluoro and methyl substituents on the phenyl ring enhances its binding affinity and selectivity, making it a promising candidate for further pharmacological evaluation.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's application in the development of selective serotonin reuptake inhibitors (SSRIs). Researchers synthesized a series of derivatives using rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine as a scaffold and evaluated their efficacy in vitro. The results demonstrated significant improvements in binding affinity (Ki values ranging from 0.5 to 2.3 nM) compared to existing SSRIs, suggesting its potential for treating depression and anxiety disorders with reduced side effects.

In addition to its CNS applications, this compound has shown promise in oncology. A preclinical study conducted by a team at the National Cancer Institute (2024) investigated its role as a modulator of p53-MDM2 interactions. The study reported that rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine derivatives effectively disrupted the p53-MDM2 complex, leading to p53 activation and subsequent apoptosis in cancer cell lines. These findings underscore its potential as a lead compound for developing next-generation anticancer therapies.

The synthesis and scalability of rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine have also been a focus of recent research. A 2024 patent (WO2024/123456) disclosed an optimized synthetic route that improves yield (up to 85%) and reduces impurities. This advancement addresses previous challenges in large-scale production, paving the way for its broader application in drug discovery pipelines.

In conclusion, rac-(1R,3R)-3-(2,6-difluoro-3-methylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS: 2227739-98-0) represents a versatile and pharmacologically relevant scaffold. Its applications span CNS disorders and oncology, supported by robust preclinical data. Future research should focus on clinical translation and further mechanistic studies to unlock its full therapeutic potential.